Dithiaden S-oxide
Overview
Description
Dithiaden S-oxide is a chemical compound that belongs to the class of antihistamines. Antihistamines are substances that block the action of histamines, which are responsible for allergic reactions. Dithiaden S-oxide has been studied extensively for its potential use as a therapeutic agent in various diseases.
Scientific Research Applications
Dithiaden S-oxide has been studied for its potential use in the treatment of various diseases, including asthma, allergies, and inflammation. It has been found to have anti-inflammatory, anti-allergic, and bronchodilator effects. In addition, it has been shown to have antitumor activity in some cancer cell lines.
Mechanism Of Action
The mechanism of action of Dithiaden S-oxide is not fully understood. It is believed to block the action of histamines by binding to histamine receptors. It also inhibits the release of histamines from mast cells, which are responsible for allergic reactions. In addition, it has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical And Physiological Effects
Dithiaden S-oxide has been shown to have several biochemical and physiological effects. It inhibits the release of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and reduces the activity of enzymes involved in inflammation, such as COX-2. It also increases the production of nitric oxide, which has vasodilator effects. In addition, it has been shown to have anxiolytic and sedative effects.
Advantages And Limitations For Lab Experiments
One advantage of using Dithiaden S-oxide in lab experiments is that it has been extensively studied, and its mechanism of action is well understood. It is also relatively easy to synthesize and purify. However, one limitation is that it has low solubility in water, which may limit its use in some experiments. In addition, its effects may vary depending on the cell type and experimental conditions.
Future Directions
There are several future directions for research on Dithiaden S-oxide. One area of interest is its potential use in the treatment of cancer. It has been shown to have antitumor activity in some cancer cell lines, and further studies are needed to determine its efficacy in vivo. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. It has been shown to have neuroprotective effects in some animal models, and further studies are needed to determine its potential as a therapeutic agent. Finally, further studies are needed to determine the optimal dosage and administration route for Dithiaden S-oxide in various diseases.
Synthesis Methods
Dithiaden S-oxide can be synthesized by the reaction of dithiaden and hydrogen peroxide. The reaction takes place under basic conditions, and the product is obtained in good yield. The purity of the product can be improved by recrystallization from a suitable solvent.
properties
CAS RN |
11119-54-3 |
|---|---|
Product Name |
Dithiaden S-oxide |
Molecular Formula |
C17H19NOS2 |
Molecular Weight |
317.5 g/mol |
IUPAC Name |
(10E)-10-[3-(dimethylamino)propylidene]-5H-thieno[2,3-c][2]benzothiepin-5-ol |
InChI |
InChI=1S/C17H19NOS2/c1-18(2)10-5-8-13-12-6-3-4-7-14(12)16(19)21-17-15(13)9-11-20-17/h3-4,6-9,11,16,19H,5,10H2,1-2H3/b13-8+ |
InChI Key |
FRTZJKSKIIIIIF-MDWZMJQESA-N |
Isomeric SMILES |
CN(C)CC/C=C\1/C2=C(SC=C2)SC(C3=CC=CC=C31)O |
SMILES |
CN(C)CCC=C1C2=C(SC=C2)SC(C3=CC=CC=C31)O |
Canonical SMILES |
CN(C)CCC=C1C2=C(SC=C2)SC(C3=CC=CC=C31)O |
Related CAS |
16220-41-0 (maleate) |
synonyms |
4-(3-dimethylaminopropyliden)-4,9-dihydrothieno(2,3-c)(2)benzothiepin-10-oxide dithiadenoxide dithiadenoxide maleate |
Origin of Product |
United States |
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